Cas no 92163-65-0 (3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione)
3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione
-
- Inchi: 1S/C14H11NO3/c16-13-9-11(12-7-4-8-18-12)14(17)15(13)10-5-2-1-3-6-10/h1-8,11H,9H2
- InChI Key: OUPBKDWQNSFBBT-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(=O)CC(C2=CC=CO2)C1=O
Experimental Properties
- Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 150-152 °C
- Boiling Point: 477.3±38.0 °C(Predicted)
- pka: -1.12±0.40(Predicted)
3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione
Professional Introduction to Compound with CAS No. 92163-65-0 and Product Name: 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione
The compound CAS No. 92163-65-0, identified by its systematic name 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring a fused pyrrolidinone core with substituents from both furan and phenyl groups, has garnered attention due to its structural complexity and potential biological activities. The pyrrolidinedione moiety is particularly noteworthy, as it is a common scaffold in medicinal chemistry, often associated with properties such as protease inhibition and anti-inflammatory effects.
Recent advancements in drug discovery have highlighted the importance of 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for further exploration in various pharmacological contexts. Specifically, the presence of the furanyl group at the 3-position introduces a potential site for hydrogen bonding interactions with biological targets, while the phenyl ring at the 1-position can modulate lipophilicity and binding affinity. These characteristics have positioned this compound as an attractive building block for medicinal chemists.
In the context of modern drug design, 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione has been investigated for its potential role in modulating enzyme activity. Pyrrolidinediones are known to exhibit inhibitory effects on certain proteases, which are enzymes implicated in various pathological processes, including inflammation and cancer progression. The furanyl substituent further enhances this potential by contributing to the compound's ability to interact with specific amino acid residues in the active sites of these enzymes. This has led to its incorporation into several research programs aimed at developing targeted therapies.
Moreover, the structural motif of 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione has been explored for its pharmacokinetic properties. The balance between hydrophilicity and lipophilicity conferred by its substituents is critical for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have demonstrated that modifications at the furan and phenyl positions can significantly influence these properties, making this compound a versatile scaffold for optimizing drug-like characteristics.
Recent computational studies have further elucidated the binding interactions of 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to pockets on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The ability to modulate these enzymes could lead to novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.
The synthesis of 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione represents another area of active research. The development of efficient synthetic routes is essential for both academic investigations and industrial applications. Recent reports have described novel methodologies for constructing the pyrrolidinedione core through multi-step cascades involving cyclization reactions. These approaches not only streamline the synthesis but also allow for rapid diversification of the scaffold, enabling high-throughput screening for biologically active derivatives.
In conclusion, 3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione (CAS No. 92163-65-0) stands out as a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation across various domains—such as enzyme inhibition, pharmacokinetics, computational modeling, and synthetic chemistry—underscores its significance in advancing drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to remain a focal point in medicinal chemistry studies.
92163-65-0 (3-(2-Furanyl)-1-phenyl-2,5-pyrrolidinedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)